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Abstract
1-(Boc-amino)-3-(isopropylamino)propane, also known by its IUPAC name tert-butyl N-[3-

(propan-2-ylamino)propyl]carbamate, is a bifunctional organic compound utilized primarily as a

building block in synthetic chemistry.[1] Its structure incorporates a primary amine protected by

a tert-butoxycarbonyl (Boc) group and a secondary isopropylamine, making it a valuable

intermediate for the synthesis of more complex molecules, particularly in the development of

novel therapeutic agents and research chemicals. This document provides a comprehensive

overview of its chemical properties, a detailed plausible synthesis pathway with experimental

protocols, and a discussion of its role as a synthetic intermediate.

Introduction and Physicochemical Properties
While a detailed historical account of the specific "discovery" of 1-(Boc-amino)-3-
(isopropylamino)propane is not extensively documented in scientific literature, its emergence

is intrinsically linked to the widespread adoption of the Boc protecting group in organic

synthesis. The development of Boc-protection strategies provided chemists with a robust and

versatile tool for selectively masking amine functionality, enabling complex, multi-step
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syntheses.[2] This compound is best understood as a functionalized derivative of 1,3-

diaminopropane, designed for sequential modification at its two distinct nitrogen atoms.

It is classified as a useful research chemical, available commercially from various suppliers.[1]

The presence of both a protected primary amine and a secondary amine allows for orthogonal

chemical strategies, where the secondary amine can be functionalized before the removal of

the Boc group to reveal the primary amine for subsequent reactions.

Data Presentation: Physicochemical Properties
The following table summarizes the key physicochemical properties of the target compound

and its direct precursor, N-Boc-1,3-propanediamine.

Property
1-(Boc-amino)-3-
(isopropylamino)propane

N-Boc-1,3-propanediamine
(Precursor)

CAS Number 1229627-05-7[1][3] 75178-96-0[4]

Molecular Formula C₁₁H₂₄N₂O₂[1] C₈H₁₈N₂O₂[4]

Molecular Weight 216.32 g/mol [1] 174.24 g/mol [4]

IUPAC Name
tert-butyl N-[3-(propan-2-

ylamino)propyl]carbamate[1]

tert-butyl (3-

aminopropyl)carbamate[4]

Appearance
Not specified (likely an oil or

low-melting solid)

Colorless to white liquid or low

melting solid[5]

Boiling Point Not specified 203 °C (lit.)

Melting Point Not specified 22 °C (lit.)

Density Not specified 0.998 g/mL at 20 °C (lit.)

Synthesis and History of Use
The history of 1-(Boc-amino)-3-(isopropylamino)propane is one of utility as a synthetic

intermediate rather than a molecule with intrinsic biological activity. Its synthesis is a

straightforward two-step process that showcases common and reliable organic transformations.
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The logical synthesis pathway begins with the mono-Boc protection of 1,3-diaminopropane,

followed by the selective N-alkylation of the remaining free primary amine.

Synthetic Workflow Diagram
The overall synthetic process can be visualized as a two-step workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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